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For Immediate Release – In the dynamic landscape of pharmaceutical research and

development, the proper handling and disposal of all chemical and biological materials are

paramount to ensuring laboratory safety and environmental protection. Although the marketing

authorization for Folcepri (etarfolatide labeled with technetium-99m) was withdrawn,

laboratories may still hold residual stock or be engaged in research with similar

radiopharmaceutical agents. This guide provides essential, step-by-step procedures for the

safe disposal of Folcepri and its components, grounded in established safety protocols for

radiopharmaceutical waste.

Folcepri is a kit for radiopharmaceutical preparation, which, after being radiolabeled with a

sodium pertechnetate 99mTc solution, was intended for diagnostic imaging.[1][2] The active

substance, etarfolatide, is a folate receptor-targeting agent.[2][3][4] The kit also contains other

ingredients such as Sodium α-D-glucoheptonate dihydrate, stannous chloride, hydrochloric

acid, and/or sodium hydroxide.[1] The primary challenge in its disposal lies in its radioactive

component, technetium-99m (99mTc).

Core Disposal Principle: Decay-in-Storage
The cornerstone of managing radioactive waste from short-lived radionuclides like technetium-

99m is the "decay-in-storage" method.[5][6] This process involves securely storing the

radioactive waste until its radioactivity diminishes to background levels, at which point it can be

disposed of as non-radioactive waste.
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Quantitative Data for Technetium-99m Disposal
The following table summarizes the key quantitative parameters for the disposal of technetium-

99m.

Parameter Value Description

Half-life of 99mTc ~6.01 hours
The time it takes for half of the

radioactive atoms to decay.[5]

Recommended Storage Period
At least 10 half-lives (~60

hours)

After this period, less than

0.1% of the original

radioactivity remains.[5][6]

Post-Decay Survey Background radiation level

Before disposal, a radiation

survey meter must confirm that

the waste's activity is

indistinguishable from the

natural background radiation.

[7]

Step-by-Step Disposal Protocol for Folcepri Waste
This protocol provides a comprehensive workflow for the safe disposal of Folcepri, addressing

both its radioactive and chemical components.

Step 1: Segregation of Waste

Immediately after use, segregate all waste contaminated with Folcepri into dedicated, clearly

labeled containers. This includes:

Sharps: Needles and syringes used for preparation and administration.

Non-sharps: Vials, gloves, absorbent paper, and other contaminated labware.

Step 2: Radioactive Decay-in-Storage

Shielding and Storage: Place the segregated waste containers in a designated, shielded,

and secure radioactive waste storage area.[8][9] This area should have restricted access.
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Labeling: Each container must be labeled with:

The radionuclide (Technetium-99m).

The date the waste was placed in storage.

The expected disposal date (after at least 10 half-lives).

Decay Period: Store the waste for a minimum of 60 hours to allow for sufficient radioactive

decay.[5]

Step 3: Post-Decay Survey and De-labeling

Radiation Survey: After the decay period, use a calibrated radiation detection survey meter

(e.g., a Geiger-Muller counter) to monitor the waste containers. The radiation levels should

be indistinguishable from background levels.[7]

De-labeling: Once confirmed to be at background levels, all radioactive symbols and

markings on the containers must be defaced or removed.[7]

Step 4: Disposal of Non-Radioactive Waste

After the radioactive decay and de-labeling, the waste can be disposed of according to its other

potential hazards:

Biohazardous Waste: Needles and other sharps should be placed in a puncture-resistant

sharps container and disposed of as biohazardous waste according to institutional protocols.

[7]

Chemical Waste: The non-radioactive chemical residues of etarfolatide and other kit

components should be disposed of in accordance with the facility's chemical hygiene plan

and any available safety data sheets for the individual components. Empty vials should be

triple-rinsed before disposal or recycling where permissible.

Regular Laboratory Waste: Uncontaminated packaging and materials that were not in

contact with the radiopharmaceutical can be disposed of as regular laboratory waste.

Important Considerations:
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Regulatory Compliance: All procedures must comply with local, state, and federal regulations

governing radioactive and hazardous waste.[10]

Record Keeping: Maintain meticulous records of all radioactive waste, including the

radionuclide, initial activity, storage dates, survey results, and final disposal method.[8]

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the Folcepri disposal procedure.
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Caption: Workflow for the proper disposal of Folcepri waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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